3-Amino-2-cyclopropylquinazolin-4(3h)-one

• IUPAC Name: 3-amino-2-cyclopropylquinazolin-4-one
• InChI: InChI=1S/C11H11N3O/c12-14-10(7-5-6-7)13-9-4-2-1-3-8(9)11(14)15/h1-4,7H,5-6,12H2
• InChI Key: APGXGTBWGONVMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3C(=O)N2N
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

3-Amino-2-cyclopropylquinazolin-4(3h)-one, also known as ACQ, is a heterocyclic chemical compound that belongs to the quinazolin-4-one family. It is an important intermediate for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. ACQ has been widely studied in recent years due to its versatile applications and potential therapeutic effects.

Scientific Research Applications

3-Amino-2-cyclopropylquinazolin-4(3h)-one has been studied for its potential therapeutic effects. It has been found to possess anti-inflammatory, antifungal, and antiviral properties. 3-Amino-2-cyclopropylquinazolin-4(3h)-one has also been studied for its potential to inhibit the growth of cancer cells. Additionally, 3-Amino-2-cyclopropylquinazolin-4(3h)-one has been studied for its ability to reduce oxidative stress and improve mitochondrial function. It has also been studied for its potential to reduce the risk of cardiovascular disease.

Mechanism of Action

The exact mechanism of action of 3-Amino-2-cyclopropylquinazolin-4(3h)-one is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, 3-Amino-2-cyclopropylquinazolin-4(3h)-one is thought to act as an antioxidant, reducing oxidative stress and improving mitochondrial function.
Biochemical and Physiological Effects
3-Amino-2-cyclopropylquinazolin-4(3h)-one has been found to possess a variety of biochemical and physiological effects. It has been found to reduce inflammation and improve mitochondrial function. Additionally, 3-Amino-2-cyclopropylquinazolin-4(3h)-one has been found to reduce oxidative stress and improve cardiovascular health. 3-Amino-2-cyclopropylquinazolin-4(3h)-one has also been found to inhibit the growth of cancer cells, reduce the risk of cardiovascular disease, and possess antiviral and antifungal properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Amino-2-cyclopropylquinazolin-4(3h)-one in laboratory experiments is its versatility. It can be used in a variety of laboratory experiments, such as those involving the synthesis of pharmaceuticals, agrochemicals, and dyes. Additionally, 3-Amino-2-cyclopropylquinazolin-4(3h)-one is relatively easy to synthesize and can be synthesized using a variety of methods. However, 3-Amino-2-cyclopropylquinazolin-4(3h)-one is not without its limitations. It is a relatively unstable compound and can be easily degraded by light and heat. Additionally, 3-Amino-2-cyclopropylquinazolin-4(3h)-one is a relatively expensive compound, making it difficult to use in large-scale experiments.

Future Directions

The potential therapeutic effects of 3-Amino-2-cyclopropylquinazolin-4(3h)-one make it an attractive target for further research. Future research should focus on further elucidating the mechanism of action of 3-Amino-2-cyclopropylquinazolin-4(3h)-one, as well as exploring its potential therapeutic effects. Additionally, further research should be conducted to optimize the synthesis of 3-Amino-2-cyclopropylquinazolin-4(3h)-one and to develop more cost-effective methods for its production. Finally, research should be conducted to explore the potential of 3-Amino-2-cyclopropylquinazolin-4(3h)-one as an inhibitor of cancer growth and as a tool for reducing the risk of cardiovascular disease.

Synthesis Methods

3-Amino-2-cyclopropylquinazolin-4(3h)-one can be synthesized by a variety of methods. The most common method is the condensation of a quinazolin-4-one derivative with a cyclopropyl amine. This reaction is usually catalyzed by a base, such as sodium hydroxide or potassium hydroxide. Other methods of synthesis include the reaction of a quinazolin-4-one derivative with an alkyl halide, the reaction of a quinazolin-4-one derivative with an alkyl azide, and the reaction of an aldehyde with an alkyl cyanide.